Cas no 5005-25-4 (4-(Cyclohexylmethyl)morpholine)

• Product Name: 4-(Cyclohexylmethyl)morpholine
• CAS No: 5005-25-4
• MF: C₁₁H₂₁NO
• MW: 183.290543317795
• CID: 933127
• PubChem ID: 641545
• Update Time: 2025-06-22

4-(Cyclohexylmethyl)morpholine Chemical and Physical Properties

Names and Identifiers

• 4-cyclohexylmethyl-morpholine
• 4-(cyclohexylmethyl)morpholine
• HMS1582K10
• morpholine,4-(cyclohexylmethyl)
• Morpholinomethyl-cyclohexan
• N-(cyclohexylmethyl)morpholine
• morpholine, 4-(cyclohexylmethyl)-
• Oprea1_685786
• 5005-25-4
• SCHEMBL10351211
• Z168901878
• AB00087127-01
• DTXSID90348928
• InChI=1/C11H21NO/c1-2-4-11(5-3-1)10-12-6-8-13-9-7-12/h11H,1-10H
• AKOS006242273
• Cambridge id 5513749
• 4-(cyclohexyl-methyl)-morpholine
• 4-(Cyclohexylmethyl)morpholine

• Inchi： 1S/C11H21NO/c1-2-4-11(5-3-1)10-12-6-8-13-9-7-12/h11H,1-10H2
• InChI Key： KFBXVBQQAUQWAY-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)CC1CCCCC1

Computed Properties

• Exact Mass: 183.16200
• Monoisotopic Mass: 183.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 12.5Ų

Experimental Properties

• Density: 0.971
• Boiling Point: 259.4 °C at 760 mmHg
• Flash Point: 75.9 °C
• PSA: 12.47000
• LogP: 1.83680

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines

Additional information on 4-(Cyclohexylmethyl)morpholine

4-(Cyclohexylmethyl)morpholine: A Comprehensive Overview

4-(Cyclohexylmethyl)morpholine, also known by its CAS registry number 5005-25-4, is a versatile organic compound that has garnered significant attention in various fields of chemistry and materials science. This compound, characterized by its unique structure and properties, has found applications in drug discovery, polymer synthesis, and as a building block in organic synthesis. Recent advancements in synthetic methodologies and its structural modifications have further expanded its utility in both academic and industrial settings.

The molecular structure of 4-(Cyclohexylmethyl)morpholine consists of a morpholine ring, which is a six-membered ring containing one oxygen atom and one nitrogen atom, with a cyclohexylmethyl group attached at the 4-position. This substitution pattern imparts the compound with distinct chemical and physical properties. The morpholine ring is known for its stability and ability to form hydrogen bonds, making it an attractive component in various chemical systems. The cyclohexylmethyl group adds bulk to the molecule, enhancing its lipophilicity and potentially influencing its solubility and bioavailability.

Recent studies have highlighted the potential of 4-(Cyclohexylmethyl)morpholine as a precursor for drug development. Its ability to act as a chiral auxiliary or a template for stereocontrol in organic synthesis has been explored in several research articles. For instance, researchers have utilized this compound to synthesize enantiomerically enriched pharmaceutical intermediates, which are crucial for developing chiral drugs with specific therapeutic effects.

In addition to its role in drug discovery, 4-(Cyclohexylmethyl)morpholine has been employed as a catalyst in certain chemical reactions. Its nitrogen-containing heterocyclic structure allows it to act as a Lewis base or coordinate with metal ions, facilitating catalytic processes. Recent findings have demonstrated its effectiveness in asymmetric catalysis, where it enables the selective formation of enantioenriched products—a critical requirement in the pharmaceutical industry.

The synthesis of 4-(Cyclohexylmethyl)morpholine has also been optimized through innovative methodologies. Traditional approaches involved multi-step reactions with low yields, but recent advancements have introduced more efficient routes using microwave-assisted synthesis or continuous flow reactors. These methods not only improve yield but also reduce reaction time and environmental impact, aligning with the principles of green chemistry.

Beyond its chemical applications, 4-(Cyclohexylmethyl)morpholine has shown promise in materials science. Its ability to form stable complexes with metal ions makes it a candidate for designing coordination polymers or metal-organic frameworks (MOFs). These materials have applications in gas storage, catalysis, and sensing technologies. Recent research has explored its use in creating MOFs with high surface area and tunable pore sizes, which could revolutionize energy storage solutions.

In conclusion, 4-(Cyclohexylmethyl)morpholine, with its unique structural features and versatile properties, continues to be a focal point in chemical research. Its applications span across drug development, catalysis, polymer synthesis, and materials science. As researchers uncover new synthetic routes and functionalizations for this compound, its potential for innovation remains vast and promising.